Sulphur Brown 10 - Leuco

Specification

• CAS No.: 12262-27-0
• Molecular Formula: C11H14ClNO
• Molecular Weight: 0

Introduction

Manufacturing Methods and Production

The industrial synthesis of C.I. Leuco Sulphur Brown 10 follows a well-established process involving high-temperature reactions between aromatic amines and sulfur. The documented manufacturing method involves:

• Combining 1 part of 4-Methylbenzene-1,3-diamine with 2 parts of sulfur

• Calcination at 210-250°C for approximately 15 hours

• Dissolution of the resulting product in sodium sulfide and sodium hydroxide

• Addition of salt followed by heating to 240°C for six hours

• Further heating at 250°C for more than 4 hours to evaporate moisture

This process follows the general principle for leuco sulphur dye production, where the corresponding sulphur dyes are reduced with reducing agents, particularly sodium sulfide or reducing sugars such as glucose. The reduction transforms the water-insoluble sulphur dye into its leuco form, which is soluble in alkaline solutions and has affinity for cellulosic fibers.

Modern manufacturing processes aim to reduce the inorganic sulfide content in the final product to minimize hydrogen sulfide formation during storage and application. Advanced processes can achieve inorganic sulfide content below 1% by weight, or even below 0.2% by weight, resulting in products that are practically free of sulfide ions detectable by standard analytical methods.

Physical and Chemical Properties

C.I. Leuco Sulphur Brown 10 presents as a red-brown powder with distinctive solubility characteristics essential to its application in dyeing processes. The physical and chemical properties of this compound are summarized in Table 1.

Table 1: Physical and Chemical Properties of C.I. Leuco Sulphur Brown 10

Property	Characteristic
Appearance	Red-brown powder
Water Solubility	Insoluble in water
Solubility in Sodium Sulfide Solution	Soluble, producing a brown solution
Solubility in Concentrated Sulfuric Acid	Slightly soluble
Color in Solution	Brown
Chemical State	Reduced (leuco) form of the corresponding sulphur dye
Stability	Susceptible to oxidation in contact with air, especially in liquid form

Fastness Properties and Performance Characteristics

The commercial value of C.I. Leuco Sulphur Brown 10 is significantly determined by its fastness properties, which indicate the dye's resistance to various physical and chemical challenges after application to textile materials. Table 2 presents the standardized fastness properties of this dye.

Table 2: Fastness Properties of C.I. Leuco Sulphur Brown 10

Standard	Acid Resistance	Alkali Resistance	Light Fastness	Fulling	Perspiration Fastness	Soaping
				Moderate	Severe
ISO	3	4	3-4	4	5	4
AATCC		3-4	5	4	4	4-5

These ratings indicate moderate to good performance across various fastness properties. Particularly noteworthy is the excellent alkaline resistance (rated 4 on ISO scale and 5 on AATCC scale) and good perspiration fastness (rated 5 on ISO scale for severe conditions). The light fastness rating of 3-4 (ISO) suggests moderate resistance to fading upon exposure to light, which is characteristic of many sulphur dyes.

Applications in Textile Dyeing

C.I. Leuco Sulphur Brown 10 finds its primary application in the dyeing of cellulosic fibers and materials. As with other sulphur dyes, its dyeing chemistry closely resembles that of vat dyes, where the final color develops through an oxidation process after the reduced (leuco) form has been absorbed by the fiber.

Substrates and Materials

The dye is particularly suitable for:

• Cotton fibers and fabrics

• Viscose and rayon

• Cellulosic staple fibers

• Paper (especially when purified forms with lower affinity are used)

Dyeing Process

The application of C.I. Leuco Sulphur Brown 10 in textile dyeing follows a multi-step process:

• Solubilization: The leuco form is dissolved in an alkaline medium, typically using sodium sulfide or other reducing agents to maintain the reduced state.

• Application: The dye solution is applied to cellulosic materials at temperatures typically ranging from 80-95°C.

• Exhaustion: Electrolytes such as sodium chloride or sodium sulfate may be added to enhance the exhaustion of the dye onto the fiber.

• Oxidation: After dyeing, the material is subjected to oxidation, typically using atmospheric oxygen, hydrogen peroxide, or other oxidizing agents, to convert the leuco form back to the insoluble sulphur dye within the fiber.

• After-treatment: Optional treatments may be applied to improve fastness properties, such as tannin-based products that help stabilize the dye on the fiber surface.

A typical dyeing formulation for cotton using C.I. Leuco Sulphur Brown 10 involves preparing a dyebath containing the leuco dye powder, sodium hydroxide, glucose (as a reducing agent), and hot water. For example, 0.5g of the leuco sulphur dye powder can be dissolved in 5ml of hot water with 0.3g of sodium hydroxide and 0.2g of glucose to prepare a concentrated solution, which is then added to 500ml of dyebath water. Cotton material is introduced into this liquor and heated to 95°C for about 20 minutes to achieve deep brown dyeings with good fastness properties.

Commercial Name	Supplier
Leuco Sulphur Liquid Yellow Brown LG-5G	Not specified
Diresul Liquid Brown	Clariant GmbH
Diresul Liquid Yellow Brown RDT-G	Clariant GmbH
Ecosol Liq Tan Yellow MLV	SF Dyes Pvt Ltd
Sodyesul Liquid Brown WD	Clariant GmbH
Sodyesul Liquid Brown WDCF	Clariant GmbH

Modern commercial formulations often aim to address traditional limitations of sulphur dyes. These may include:

• Liquid formulations: Pre-reduced liquid forms that eliminate the need for on-site reduction and simplify handling.

• Low-sulfide variants: Products with reduced inorganic sulfide content to minimize hydrogen sulfide formation and associated odor and safety concerns.

• Stabilized formulations: Products containing stabilizers to prevent premature oxidation during storage.

Concentrated commercial formulations typically contain 5-50% (preferably 10-40%) by weight of the leuco sulphur dye, along with solubilizers, hydrotropic agents, anionic surfactants, and reduction stabilizers.